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Abstract

Strontium dihydroxide, in its octahydrate form (Sr(OH)2-8H20), is an inorganic compound of
significant interest across various scientific and industrial domains, from sugar refining to the
synthesis of advanced materials.[1][2] This guide provides a comprehensive overview of the
core physical and chemical properties of strontium dihydroxide octahydrate, intended for
researchers, chemists, and professionals in drug development. We delve into its structural
characteristics, solubility, thermal behavior, and chemical reactivity. Furthermore, this document
outlines detailed, field-proven experimental protocols for its characterization and discusses
critical safety and handling procedures to ensure its effective and safe utilization in a laboratory
setting.

Introduction and Significance

Strontium dihydroxide is a caustic alkali composed of one strontium ion (Sr2*) and two
hydroxide ions (OH™).[2][3] It exists in several forms, including anhydrous (Sr(OH)z2),
monohydrate (Sr(OH)2-H20), and octahydrate (Sr(OH)2-8H20).[3][4] The octahydrate is the
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most common commercially available form due to its significantly higher solubility in water
compared to the anhydrous state.[5][6] This property is pivotal for its primary application in the
refining of beet sugar, where it is used to precipitate saccharates from molasses.[1] Beyond
this traditional use, it serves as a stabilizer in plastics, a precursor for the synthesis of other
strontium salts and nanoparticles, and as a component in specialty lubricants and depilatory
products.[1][2][7] For research and pharmaceutical applications, it can be employed as a
source of strontium ions when the presence of other anions, such as chloride, is undesirable.[5]

Core Physicochemical Properties

A thorough understanding of the fundamental properties of strontium dihydroxide
octahydrate is essential for its application and handling. These properties are summarized in
the table below, followed by a detailed discussion.

Table 1: Key Physical and Chemical Properties of
Strontium Dihydroxide Octahydrate
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Property Value References

Chemical Formula Sr(OH)2:8H20 [1]8]

Molar Mass 265.76 g/mol [319]
Colorless, tetragonal,

Appearance deliquescent crystals; white [1][5][6]
crystalline powder
Tetragonal, Space Group

Crystal Structure [10][11]
P4/ncc

Density 1.90 g/cm3 [3][5]

) ) 100 °C (loses all water of

Melting Point _ [51[12]

hydration)
o 0.90 g/100 mL at 0°C; 47.7

Solubility in Water [5]
g/100 mL at 100°C
Soluble in acids and

Other Solubilities ammonium chloride solution; [51[6]1112]
Insoluble in acetone

o pKb1l: 0.3, pKb2: 0.83 (for

Basicity (pKb) [3]
Sr(OH)2)
Causes severe skin burns and

Hazards [B1[13][14]

eye damage; Corrosive

Crystal Structure and Appearance

Strontium dihydroxide octahydrate presents as colorless, transparent crystals or a white
crystalline powder.[15] It is known to be deliquescent, meaning it readily absorbs moisture from
the air to the point of dissolving.[5][6] The crystal structure is tetragonal, belonging to the space
group P4/ncc.[10][11] Neutron diffraction studies have revealed a structure consisting of double
layers of water molecules and hydroxide ions, separated by strontium ions.[16][17] The Sr2+
ions are coordinated by eight water oxygen atoms in a square antiprism configuration.[16][17]

Solubility Profile
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A notable characteristic of strontium dihydroxide octahydrate is its solubility in water, which
increases dramatically with temperature. It is sparingly soluble in cold water (0.90 g/100 mL at
0°C) but highly soluble in hot water (47.7 g/100 mL at 100°C).[5] This steep solubility gradient
is the basis for purification by recrystallization. The resulting aqueous solution is strongly
alkaline due to the dissociation of the hydroxide ions.[5][6] The compound is also soluble in
acids, undergoing neutralization reactions, but is insoluble in organic solvents like acetone.[5]
[12]

Hygroscopic and Air-Sensitive Nature

The compound is both hygroscopic and air-sensitive.[1][15] Its hygroscopic nature necessitates
storage in tightly sealed containers to prevent moisture absorption from the atmosphere.[15]
[18] Furthermore, its agueous solutions readily absorb atmospheric carbon dioxide (CO2),
leading to the precipitation of insoluble strontium carbonate (SrCOs).[5][6] This reaction can
alter the concentration of active strontium hydroxide in solution and is a critical consideration
for both storage and application.

Chemical Reactivity and Thermal Stability
Basicity

As an alkaline earth metal hydroxide, strontium dihydroxide is a strong base.[19] When
dissolved in water, it fully dissociates to yield strontium cations (Sr2*) and hydroxide anions
(OH"), resulting in a solution with a high pH. This strong basicity underpins its use as a catalyst
in certain organic reactions and in neutralization processes.[19][20]

Thermal Decomposition

Upon heating, strontium dihydroxide octahydrate undergoes a multi-step decomposition. At
approximately 100°C, it loses all eight water molecules of hydration to form the anhydrous
strontium hydroxide.[5] Further heating of the anhydrous form to around 710°C results in
decomposition to strontium oxide (SrO) and water vapor.[5][6]

The decomposition pathway can be visualized as follows:
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Caption: Thermal decomposition pathway of Strontium Dihydroxide Octahydrate.

Experimental Protocols for Characterization

To ensure the quality and purity of strontium dihydroxide octahydrate for research and
development, specific analytical techniques are employed. The following protocols are standard
methodologies for its characterization.

Protocol: Thermogravimetric Analysis (TGA) for
Hydration State Verification

Objective: To quantify the water of hydration and confirm the octahydrate stoichiometry.

Principle: TGA measures the change in mass of a sample as a function of temperature. For
Sr(OH)2-8H20, the distinct mass losses correspond to the sequential removal of water
molecules, allowing for precise quantification.

Methodology:

 Instrument Calibration: Ensure the TGA instrument is calibrated for both temperature and
mass using appropriate standards.

o Sample Preparation: Accurately weigh 5-10 mg of the strontium dihydroxide octahydrate
sample into a ceramic or platinum TGA pan.

e Analysis Parameters:
o Atmosphere: Nitrogen gas at a flow rate of 20-50 mL/min to provide an inert environment.

o Temperature Program: Equilibrate at 30°C, then ramp up to 300°C at a heating rate of
10°C/min.
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o Data Analysis:

o Analyze the resulting TGA curve. A sharp weight loss is expected between approximately
80°C and 120°C.

o Calculate the percentage weight loss. For Sr(OH)2-8H20 converting to Sr(OH)z, the
theoretical weight loss due to the 8 water molecules is approximately 54.2%.

o Compare the experimental weight loss to the theoretical value to confirm the hydration
state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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guide-to-strontium-dihydroxide-octahydrate-properties-characterization-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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